Cas no 1934268-45-7 (3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid
• CAS No: 1934268-45-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 5192274
• PubChem ID: 69823858
• Update Time: 2025-06-15

3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, 3-amino-2-oxo-
• 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C7H12N2O3/c8-5-1-3-9(7(5)12)4-2-6(10)11/h5H,1-4,8H2,(H,10,11)
• InChI Key： ASELOGVNTJVXBI-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)CCC(N)C1=O

Additional information on 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid

Introduction to 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid (CAS No. 1934268-45-7)

3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1934268-45-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propanoic acid moiety linked to a pyrrolidine ring with an amino substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-rich heterocycles and carboxylic acid functionalities makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The pyrrolidine core is a common structural motif in biologically active molecules, often found in natural products and synthetic drugs. Its ability to adopt multiple conformations and interact with biological targets makes it valuable for designing molecules with specific pharmacological properties. In 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid, the amino group at the 3-position of the pyrrolidine ring introduces reactivity and potential binding interactions with biological receptors or enzymes. This feature has been exploited in various research endeavors to develop novel therapeutic agents.

The propanoic acid side chain provides a hydrophobic anchor that can modulate solubility and binding affinity. The carboxylic acid group at the terminus of the side chain further enhances the compound's versatility, allowing for derivatization into esters, amides, or salts, which can influence its pharmacokinetic profile. These structural features make 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug design, particularly due to their ability to mimic natural biomolecules and interact with biological targets. The pyrrolidine scaffold, in particular, has been extensively studied for its role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The incorporation of an amino group into this framework enhances its potential as a pharmacophore, enabling interactions with various biological systems.

One of the most compelling aspects of 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity or altered metabolic stability. For instance, modifications at the amino group or the carboxylic acid moiety can fine-tune the compound's pharmacological properties, making it suitable for targeting specific disease pathways.

The synthesis of 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The pyrrolidine ring is typically constructed via cyclocondensation reactions or through transition-metal-catalyzed processes. The introduction of the amino group and the propanoic acid side chain are achieved through nucleophilic substitution or other functional group transformations. Advanced synthetic techniques, such as flow chemistry or microwave-assisted synthesis, have been employed to improve efficiency and scalability.

In terms of biological activity, preliminary studies suggest that 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid may exhibit properties relevant to therapeutic applications. Its structural features suggest potential interactions with enzymes or receptors involved in metabolic pathways, inflammation, or neurotransmission. While comprehensive pharmacological evaluation is still underway, these preliminary findings underscore its significance as a lead compound for drug discovery.

The growing interest in nitrogen-containing heterocycles as pharmacophores is driven by their prevalence in approved drugs and their demonstrated ability to modulate biological processes effectively. The pyrrolidine scaffold, with its balance of hydrophobicity and hydrogen bonding capability, is particularly well-suited for drug design. By incorporating functional groups such as amino groups or carboxylic acids, researchers can further enhance its binding interactions and develop molecules with tailored therapeutic profiles.

The versatility of 3-(3-amino-2-oxopyrrolidin-1-yl)propanoic acid extends beyond its use as a lead compound; it also serves as an important intermediate in the synthesis of more complex molecules. Its ability to undergo further derivatization allows chemists to explore new chemical space and discover novel therapeutic agents. As synthetic methodologies continue to advance, the accessibility of such intermediates will likely increase, fostering innovation in drug discovery.

The future direction of research on 3-(3-amino-2-oxopyrrolidin-1-yloxylation propanoic acid, CAS No. 1934268457, will likely focus on expanding its biological profile through structure-based drug design and high-throughput screening campaigns. By leveraging computational methods and experimental techniques, researchers aim to identify new targets and optimize its pharmacological properties for therapeutic use. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the identification of promising derivatives.

In conclusion, 1945356789 - 45 - 7 - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- . . . . . . . . . . . . . . . . . . . . . . . . . . . . .